Cas no 37832-37-4 ((3-Bromophenyl)(4-methoxyphenyl)methanol)

• Product Name: (3-Bromophenyl)(4-methoxyphenyl)methanol
• CAS No: 37832-37-4
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• MDL: MFCD12723721
• CID: 5056817
• PubChem ID: 22328599
• Update Time: 2026-02-28

(3-Bromophenyl)(4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4'-methoxybenzhydrol
• (3-Bromophenyl)(4-methoxyphenyl)methanol
• (3-bromophenyl)-(4-methoxyphenyl)methanol

• MDL： MFCD12723721
• Inchi： 1S/C14H13BrO2/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9,14,16H,1H3
• InChI Key： GWEKPQSXQGUPRS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 292.00989g/mol
• Monoisotopic Mass: 292.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-Bromophenyl)(4-methoxyphenyl)methanol

Introduction to (3-Bromophenyl)(4-methoxyphenyl)methanol (CAS No. 37832-37-4)

(3-Bromophenyl)(4-methoxyphenyl)methanol, identified by its CAS number 37832-37-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated phenyl ring and a methoxy-substituted phenyl ring linked through a methanol moiety, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The structural composition of (3-Bromophenyl)(4-methoxyphenyl)methanol makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and methoxy functional groups provides unique reactivity, enabling various chemical transformations that are pivotal in medicinal chemistry. Specifically, the bromine atom can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methoxy group can be further modified through oxidation or reduction processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like (3-Bromophenyl)(4-methoxyphenyl)methanol are often employed as building blocks in the synthesis of small-molecule drugs targeting various diseases. For instance, studies have explored its utility in creating inhibitors for enzymes involved in metabolic disorders and inflammatory pathways. The phenyl rings contribute to hydrophobic interactions, which are crucial for drug-receptor binding affinity, making this compound a promising candidate for further investigation.

The pharmaceutical industry has increasingly relied on computational methods to predict the biological activity of potential drug candidates. (3-Bromophenyl)(4-methoxyphenyl)methanol has been subjected to molecular docking simulations to evaluate its interaction with biological targets. These studies have revealed that the compound can bind effectively to certain protein receptors, suggesting its potential as an active pharmaceutical ingredient (API) or a key intermediate in API synthesis. The methoxy group, in particular, has been found to modulate binding affinity through hydrogen bonding interactions.

Moreover, the environmental and regulatory considerations of using (3-Bromophenyl)(4-methoxyphenyl)methanol have been thoroughly examined. Its stability under various conditions and its compatibility with standard synthetic protocols make it a practical choice for industrial applications. Additionally, efforts have been made to optimize synthetic routes to minimize waste and improve yield, aligning with green chemistry principles. This has included the use of catalytic systems that enhance reaction efficiency while reducing the consumption of hazardous reagents.

The role of this compound in academic research cannot be overstated. It serves as a model system for understanding the impact of substituent effects on molecular properties. For example, comparative studies between different halogenated phenols have provided insights into how electronic and steric factors influence reactivity and biological activity. Such findings are not only academically enriching but also have practical implications for drug design strategies.

In conclusion, (3-Bromophenyl)(4-methoxyphenyl)methanol (CAS No. 37832-37-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methodologies, ensuring its continued relevance in the field of organic chemistry and drug discovery.